Nuezhenide
Nuezhenide
Brand Name:
Vulcanchem
CAS No.:
39011-92-2
VCID:
VC0210156
InChI:
InChI=1S/C31H42O17/c1-3-16-17(18(28(41)42-2)12-45-29(16)48-31-27(40)24(37)22(35)19(11-32)46-31)10-21(34)44-13-20-23(36)25(38)26(39)30(47-20)43-9-8-14-4-6-15(33)7-5-14/h3-7,12,17,19-20,22-27,29-33,35-40H,8-11,13H2,1-2H3/b16-3+/t17?,19-,20-,22-,23-,24+,25+,26-,27-,29+,30-,31+/m1/s1
SMILES:
Molecular Formula:
C31H42O17
Molecular Weight:
686.7 g/mol
Nuezhenide
CAS No.: 39011-92-2
Reference Standards
VCID: VC0210156
Molecular Formula: C31H42O17
Molecular Weight: 686.7 g/mol
| CAS No. | 39011-92-2 |
|---|---|
| Product Name | Nuezhenide |
| Molecular Formula | C31H42O17 |
| Molecular Weight | 686.7 g/mol |
| IUPAC Name | methyl (5E,6S)-5-ethylidene-4-[2-oxo-2-[[(2R,3S,4S,5R,6R)-3,4,5-trihydroxy-6-[2-(4-hydroxyphenyl)ethoxy]oxan-2-yl]methoxy]ethyl]-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4H-pyran-3-carboxylate |
| Standard InChI | InChI=1S/C31H42O17/c1-3-16-17(18(28(41)42-2)12-45-29(16)48-31-27(40)24(37)22(35)19(11-32)46-31)10-21(34)44-13-20-23(36)25(38)26(39)30(47-20)43-9-8-14-4-6-15(33)7-5-14/h3-7,12,17,19-20,22-27,29-33,35-40H,8-11,13H2,1-2H3/b16-3+/t17?,19-,20-,22-,23-,24+,25+,26-,27-,29+,30-,31+/m1/s1 |
| Standard InChIKey | STKUCSFEBXPTAY-YTECAPLWSA-N |
| Isomeric SMILES | C/C=C\1/[C@@H](OC=C(C1CC(=O)OC[C@@H]2[C@H]([C@@H]([C@H]([C@@H](O2)OCCC3=CC=C(C=C3)O)O)O)O)C(=O)OC)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O |
| Canonical SMILES | CC=C1C(C(=COC1OC2C(C(C(C(O2)CO)O)O)O)C(=O)OC)CC(=O)OCC3C(C(C(C(O3)OCCC4=CC=C(C=C4)O)O)O)O |
| Appearance | Powder |
| Synonyms | nuezhenide specnuezhenide |
| PubChem Compound | 6440999 |
| Last Modified | Nov 11 2021 |
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